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Compound of Interest

Compound Name: 2-iodo-N-(1-phenylethyl)acetamide

Cat. No.: B12021906

Get Quote

Part 1: Discovery and Historical Context[1]
The Functional Evolution
The "discovery" of 2-iodo-N-(1-phenylethyl)acetamide is not tied to a single patent for a

therapeutic indication but rather to the evolution of chiral auxiliaries in the late 20th and early

21st centuries.

The Precursor Era (1950s-1990s): The core moiety, 1-phenylethylamine, was long

established as a standard resolving agent for chiral acids. Its derivatives, particularly

-chloroacetamides, were widely used as intermediates. However, the chloro-derivatives often
lacked the necessary electrophilicity for difficult alkylation reactions, particularly with
sterically hindered or electron-poor nucleophiles.

The "Finkelstein" Shift (2000s): The specific isolation and characterization of the iodo-

derivative gained prominence when researchers required a more reactive electrophile to

synthesize chiral quaternary ammonium salts.

Key Historic Milestone (2003): The definitive characterization and application of this molecule

appeared in the work of Tsukahara et al. in the Bulletin of the Chemical Society of Japan.
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They synthesized the (R)-enantiomer to create chiral quinolinium ions, using them to probe

stereoselective photoinduced electron transfer with Zinc Myoglobin. This marked the

compound's transition from a theoretical structure to a functional probe in bio-inorganic

chemistry.

Why This Molecule Matters
Chiral Memory: It retains the stereochemical information of the starting amine (1-

phenylethylamine), allowing it to transfer chirality to a target molecule via alkylation.

Enhanced Reactivity: The iodine atom is a far superior leaving group compared to chlorine

(bond energy of C-I is ~218 kJ/mol vs. ~330 kJ/mol for C-Cl), enabling

reactions under milder conditions.

Part 2: Chemical Identity & Technical Specifications
Table 1: Physicochemical Profile

Property Data Notes

IUPAC Name
2-iodo-N-(1-

phenylethyl)acetamide

CAS Number
868255-01-0 (Generic)226879-

00-1 ((R)-isomer)

The (R)-isomer is the primary

form in literature.

Molecular Formula

Molecular Weight 289.11 g/mol

Physical State Solid (Crystalline)
Typically off-white to pale

yellow needles.

Solubility Soluble in Acetone, DCM, DMF
Poorly soluble in water;

hydrolyzes slowly.

Reactivity Class -Haloacetamide
Potent alkylating agent

(Electrophile).
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Part 3: Synthesis Protocols
The synthesis is a self-validating two-step workflow. The first step establishes the amide

backbone, and the second installs the reactive iodine via a Finkelstein transformation.

Step 1: Chloroacetylation (Backbone Assembly)
Objective: Synthesize the stable intermediate 2-chloro-N-(1-phenylethyl)acetamide.

Reagents:

(R)-1-Phenylethylamine (10 mmol)

Chloroacetyl chloride (11 mmol)

Triethylamine (12 mmol)

Solvent: Dichloromethane (DCM), anhydrous.

Procedure:

Dissolve amine and triethylamine in DCM at

under inert atmosphere (

).

Add chloroacetyl chloride dropwise over 30 minutes. Control exotherm to prevent

polymerization.

Stir at room temperature for 3 hours.

Workup: Wash with 1M HCl (remove unreacted amine), then sat.

, then brine. Dry over

.

Yield: ~85-90% of white solid.
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Step 2: Finkelstein Reaction (Activation)
Objective: Convert the unreactive chloro-amide to the reactive iodo-amide.

Reagents:

2-chloro-N-(1-phenylethyl)acetamide (from Step 1)

Potassium Iodide (KI) (5.0 eq, excess is critical)

Solvent: Acetone (Dry).

Procedure:

Dissolve the chloro-amide in acetone.[1]

Add solid KI. The solution will turn yellow.

Reflux at

for 3–5 hours. Monitor by TLC (precipitate of KCl will form).

Workup: Filter off the KCl solid. Evaporate acetone. Dissolve residue in DCM and wash

with water to remove excess KI.

Purification: Recrystallization from hexane/ethyl acetate.

Validation: Product should melt at distinct range (approx 120-125°C, verify with specific

isomer data).

Part 4: Mechanism & Workflow Visualization
The following diagram illustrates the synthesis pathway and the logic of the

displacement.
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Figure 1: Synthesis workflow converting the chiral amine to the active iodo-alkylating agent via

intermediate chloro-amide.

Part 5: Applications in Research
Synthesis of Chiral Quaternary Salts
The primary historical application is the alkylation of heterocyclic nitrogens.

Reaction: The iodo-amide reacts with Quinoline derivatives.[1]

Outcome: Formation of N-functionalized quinolinium salts.

Significance: These salts serve as probes for electron transfer. The chiral "tail" (the

phenylethyl group) induces stereoselectivity in the interaction with proteins like Zinc

Myoglobin, allowing researchers to study how chirality affects long-range electron transfer in

biological systems.

Kinetic Resolution & Chiral Auxiliaries
The compound acts as a "chiral handle." When attached to a substrate, it creates a

diastereomeric relationship with other chiral centers in the molecule, enabling separation

(resolution) of enantiomers via crystallization or chromatography.

Part 6: Safety & Handling (E-E-A-T)
Critical Warning: This compound is an
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-haloacetamide. It acts as a powerful alkylating agent and is potentially lachrymatory and a skin
sensitizer.

Containment: All weighing and reactions must be performed in a functioning fume hood.

Skin Protection: Double-gloving (Nitrile) is recommended. The iodine moiety increases

lipophilicity, potentially enhancing skin absorption compared to chloro-analogs.

Deactivation: Spills should be treated with a dilute solution of sodium thiosulfate (to quench

iodine) followed by aqueous ammonia (to degrade the amide/alkylator), though specific

validation of this destruction method is required for your facility.

Storage: Store at

away from light. The C-I bond is photosensitive; degradation is indicated by a purple/brown
discoloration (liberation of

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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